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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 3-Undecyne (CAS No. 60212-30-8). The following procedures and data are intended to
ensure the safe handling, storage, and disposal of this chemical in a laboratory setting.
Adherence to these guidelines is critical to minimize risks and ensure a safe research
environment.

Hazard Identification and Physical Properties

3-Undecyne is a long-chain alkyne that presents several potential hazards. Understanding its
physical and chemical properties is the first step in safe handling.
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Property Value Source

CAS Number 60212-30-8 [11[2][3][41[5]16]
Molecular Formula Ci1Hz0 [1][4]
Molecular Weight 152.28 g/mol [1114]
Appearance Clear, colorless liquid [5]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause 2]
respiratory irritationH304: May

be fatal if swallowed and

enters airways

GHS Precautionary
Statements

P261: Avoid breathing [2]
dust/fume/gas/mist/vapors/spr
ayP264: Wash skin thoroughly
after handlingP271: Use only
outdoors or in a well-ventilated
areaP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physicianP302+P352:
IF ON SKIN: Wash with plenty
of waterP304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for
breathingP305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsingP331: Do NOT
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induce vomitingP403+P233:
Store in a well-ventilated
place. Keep container tightly
closedP405: Store locked
upP501: Dispose of
contents/container to an

approved waste disposal plant

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 3-Undecyne to prevent skin and eye

contact, inhalation, and accidental ingestion.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Butyl Rubber
GlovesMinimum thickness:
0.11 mminspect gloves for
integrity before each use.
Change gloves immediately if
contaminated, torn, or

punctured.

Nitrile gloves offer good
resistance to a range of
chemicals, including some
organic solvents and weak
acids.[7][8] For prolonged or
direct contact, butyl rubber
gloves are recommended for
their high resistance to

hydrocarbons.

Eye and Face Protection

Safety glasses with side
shields are the minimum
requirement.Chemical safety
goggles should be worn when
there is a splash hazard.A face
shield should be used in
conjunction with goggles when
handling larger quantities or
when there is a significant risk

of splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin and Body Protection

Flame-resistant lab coat worn
over personal clothing.Ensure
full coverage of arms.Closed-

toe shoes are mandatory.

Protects skin from incidental
contact and potential splashes.
Flame-resistant material is
crucial due to the flammability

of similar organic compounds.

Respiratory Protection

All handling of 3-Undecyne
should be performed in a
certified chemical fume hood.If
a fume hood is not available or
in case of engineering control
failure, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

3-Undecyne may cause
respiratory irritation.[2] A fume
hood provides the primary
engineering control to prevent

inhalation of vapors.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3-Undecyne is essential for minimizing exposure and
ensuring safety.

Preparation and Pre-Handling Check

« Verify Chemical Identity: Confirm the chemical is 3-Undecyne by checking the label for the
name and CAS number (60212-30-8).

o Review Safety Data Sheet (SDS): Although a complete SDS for 3-Undecyne is not readily
available, review the SDS for a structurally similar compound like 1-Undecyne and the
available safety information for 3-Undecyne.

» Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and has a
current certification.

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

» Prepare Spill Kit: Ensure a spill kit for flammable liquids is readily accessible. This should
include absorbent materials, waste bags, and appropriate PPE.

Handling and Experimental Work

» Dispensing:
o Conduct all dispensing and transfers of 3-Undecyne inside a chemical fume hood.
o Use a properly labeled, clean, and dry container for the transfer.

o Ground and bond containers when transferring larger quantities to prevent static
discharge.

e During the Experiment:

o Keep the container of 3-Undecyne tightly closed when not in use.
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o Avoid heating the chemical near open flames or other ignition sources.

o Be mindful of the reaction conditions and potential for exothermic reactions.

e Post-Experiment:

o Wipe down the work area in the fume hood with an appropriate solvent and then
decontaminate with a suitable cleaning agent.

o Properly label and store any unused 3-Undecyne.

Disposal Plan

Proper disposal of 3-Undecyne and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation:

o Collect all waste containing 3-Undecyne, including unused product, reaction byproducts,
and contaminated materials (e.g., gloves, absorbent pads, pipette tips), in a designated
and properly labeled hazardous waste container.

o The waste container should be made of a material compatible with hydrocarbons.
o Do not mix 3-Undecyne waste with incompatible waste streams.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Undecyne," and the associated hazards (e.g., Flammable, Irritant).

e Storage:

o Store the hazardous waste container in a designated satellite accumulation area that is
secure and has secondary containment.

o Keep the waste container closed at all times, except when adding waste.

» Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing while flushing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do so. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with
water. Immediately call a poison control center
or seek medical attention. Aspiration into the

lungs can cause severe damage.

Spill

Evacuate the immediate area. If the spill is small
and you are trained to do so, contain the spill
with absorbent material from a flammable liquid
spill kit. Prevent the spill from entering drains.
Ventilate the area. Place the absorbed material
into a sealed, labeled container for hazardous
waste disposal. For large spills, evacuate the
area and contact your institution's EHS or

emergency response team.

Safe Handling Workflow for 3-Undecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Undecyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582261#personal-protective-equipment-for-
handling-3-undecyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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